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Compound of Interest

Compound Name: Protionamide-d7

Cat. No.: B15556855

Protionamide-d7: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the commercial availability, and technical applications of
Protionamide-d7, a deuterated analog of the anti-tuberculosis agent Protionamide. This guide
includes a summary of commercial suppliers, key quantitative data, a detailed experimental
protocol for its use as an internal standard, and a visual representation of the parent drug's
mechanism of action.

Commercial Availability and Suppliers

Protionamide-d7 is available from several specialized chemical suppliers. The following table
summarizes the known commercial sources and provides key product specifications.
Researchers are advised to contact the suppliers directly for the most current pricing and
availability information.
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Supplier

Product
Name

Catalog
Number

Purity

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

LGC
Standards

Protionami TRC-
de-d7 P839103

>95%
(HPLO)[1]

CoHsD7N2

S

187.31[1]

Formerly
available
through
Toronto
Research
Chemicals
(TRC).

MedchemE

Xpress

Protionami HY-
de-d7 B0306S1

In-stock

While listed
as in-stock,
detailed
specificatio
ns for the
d7 version
are not
readily
available
on their
website;
confirmatio
n with the
supplier is
recommen
ded.

Cayman

Chemical

Prothionam -
ide-d7

Listed as a
product
offering,
but specific
product
details for
the d7
version are
not

available
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on their

website.

Physicochemical Properties

Protionamide-d7 shares the same core structure as Protionamide, with the seven hydrogen
atoms on the propyl group replaced by deuterium. This isotopic labeling makes it an ideal
internal standard for mass spectrometry-based quantification of Protionamide in biological
matrices.

Table of Physicochemical Properties:

Property Value Source
Molecular Formula CoHsD7N2S [1]
Molecular Weight 187.31 g/mol [1]
Chemical Structure See Figure 1

Purity >95% (HPLC) [1]

Figure 1: Chemical Structure of Protionamide-d7 (A 2D chemical structure diagram of
Protionamide-d7 would be placed here)

Mechanism of Action of Protionamide

Protionamide is a second-line anti-tuberculosis drug that acts as a prodrug. Its mechanism of
action involves intracellular activation by a mycobacterial enzyme, leading to the inhibition of
mycolic acid synthesis, an essential component of the mycobacterial cell wall.

Inside Mycobacterium tuberculosis

Activation by EtaA
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Protionamide's mechanism of action within Mycobacterium tuberculosis.

Experimental Protocols: Quantification of
Protionamide in Plasma using LC-MS/MS with
Protionamide-d7 as an Internal Standard

The following protocol is a representative example of how Protionamide-d7 is used as an
internal standard for the quantification of Protionamide in plasma samples by Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method is crucial for
pharmacokinetic and therapeutic drug monitoring studies. While a specific, detailed protocol for
Protionamide-d7 was not found in the search results, the following is a composite protocol
based on similar assays for Protionamide and the general use of deuterated internal standards.

Materials and Reagents

o Protionamide (analytical standard)

e Protionamide-d7 (internal standard)
o Acetonitrile (HPLC grade)

¢ Methanol (HPLC grade)

e Formic acid (LC-MS grade)

e Ammonium acetate (LC-MS grade)

o Ultrapure water

e Human plasma (drug-free)

Preparation of Stock and Working Solutions

e Protionamide Stock Solution (1 mg/mL): Accurately weigh and dissolve Protionamide in
methanol.
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Protionamide-d7 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and
dissolve Protionamide-d7 in methanol.

Working Solutions: Prepare serial dilutions of the Protionamide stock solution in 50:50 (v/v)
acetonitrile:water to create calibration standards and quality control (QC) samples.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Protionamide-d7 stock
solution in acetonitrile.

Sample Preparation (Protein Precipitation)

To 100 pL of plasma sample (calibrator, QC, or unknown), add 200 uL of the internal
standard working solution in acetonitrile.

Vortex the mixture for 1 minute to precipitate proteins.
Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the dried extract in 100 pL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography (LC):

o Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 pm).
o Mobile Phase A: 0.1% Formic acid in water.

o Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient Elution: A suitable gradient to separate Protionamide from endogenous plasma
components.

o Flow Rate: 0.3 mL/min.
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o Column Temperature: 40°C.

o Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Multiple Reaction Monitoring (MRM) Transitions:

» Protionamide: Precursor ion (Q1) m/z — Product ion (Q3) m/z (specific masses to be
determined by infusion of the standard).

» Protionamide-d7: Precursor ion (Q1) m/z — Product ion (Q3) m/z (specific masses to
be determined by infusion of the standard).

o Instrument Parameters: Optimize parameters such as declustering potential, collision
energy, and cell exit potential for maximum signal intensity.

Data Analysis

» Construct a calibration curve by plotting the peak area ratio of Protionamide to
Protionamide-d7 against the nominal concentration of the calibration standards.

* Use a weighted linear regression to fit the calibration curve.

o Determine the concentration of Protionamide in the QC and unknown samples by
interpolating their peak area ratios from the calibration curve.
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A typical workflow for sample preparation and analysis using Protionamide-d7 as an internal
standard.

Conclusion

Protionamide-d7 is a valuable tool for researchers in the field of tuberculosis and drug
metabolism. Its commercial availability and well-established application as an internal standard
in LC-MS/MS assays facilitate accurate and precise quantification of Protionamide in complex
biological matrices. The information provided in this guide serves as a foundational resource for
the procurement and application of Protionamide-d7 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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